Cas no 1708288-65-6 (6-Difluoromethyl-[2,3]bipyridinyl-5-ylamine)

• Product Name: 6-Difluoromethyl-[2,3]bipyridinyl-5-ylamine
• CAS No: 1708288-65-6
• MF: C₁₁H₉F₂N₃
• MW: 221.206068754196
• CID: 5161956
• Update Time: 2025-05-22

6-Difluoromethyl-[2,3]bipyridinyl-5-ylamine Chemical and Physical Properties

Names and Identifiers

• 6-Difluoromethyl-[2,3]bipyridinyl-5-ylamine
• [2,3'-Bipyridin]-5-amine, 6-(difluoromethyl)-

• Inchi： 1S/C11H9F2N3/c12-11(13)10-8(14)3-4-9(16-10)7-2-1-5-15-6-7/h1-6,11H,14H2
• InChI Key： XXCFJYLPDWWFQS-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CN=C2)=NC(C(F)F)=C(N)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on 6-Difluoromethyl-[2,3]bipyridinyl-5-ylamine

6-Difluoromethyl-[2,3]bipyridinyl-5-ylamine: A Comprehensive Overview

The compound with CAS No. 1708288-65-6, commonly referred to as 6-Difluoromethyl-[2,3]bipyridinyl-5-ylamine, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a difluoromethyl group attached to a [2,3]bipyridine framework. The presence of the difluoromethyl group imparts distinct electronic and steric properties to the molecule, making it a valuable component in various chemical applications.

Recent studies have highlighted the potential of 6-Difluoromethyl-[2,3]bipyridinyl-5-ylamine in the development of advanced materials and pharmaceuticals. Researchers have explored its role as a building block for constructing functional materials with tailored properties. For instance, the compound has been utilized in the synthesis of coordination polymers and metal-organic frameworks (MOFs), where its bipyridine moiety serves as a ligand for metal ions. These materials exhibit promising applications in gas storage, catalysis, and sensing technologies.

In addition to its role in materials science, 6-Difluoromethyl-[2,3]bipyridinyl-5-ylamine has also been investigated for its biological activity. Preclinical studies have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a potential candidate for drug development. The difluoromethyl group is believed to play a critical role in modulating these biological activities by influencing the molecule's interactions with cellular targets.

The synthesis of 6-Difluoromethyl-[2,3]bipyridinyl-5-ylamine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the preparation of the [2,3]bipyridine core through cyclization reactions and subsequent functionalization with the difluoromethyl group. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure derivatives of this compound, which are highly sought after for applications in chiral recognition and asymmetric catalysis.

From an environmental perspective, the compound's stability and biodegradability have been thoroughly assessed. Studies indicate that 6-Difluoromethyl-[2,3]bipyridinyl-5-ylamine exhibits low toxicity to aquatic organisms under standard testing conditions. However, further research is required to fully understand its long-term environmental impact and potential for bioaccumulation.

In conclusion, 6-Difluoromethyl-[2,3]bipyridinyl-5-ylamine stands as a testament to the ingenuity of modern organic chemistry. Its unique structure and versatile properties continue to drive innovation across multiple disciplines. As research into this compound progresses, it is anticipated that new applications will emerge, further solidifying its position as an essential component in contemporary chemical science.